[(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid
Description
[(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid (CAS: 336191-70-9) is a piperidine-derived compound functionalized with a benzyl group and an acetic acid moiety. Its molecular formula is C₁₆H₂₃N₂O₂, and it features a secondary amine group bridging the piperidine ring and the acetic acid group. The compound is primarily explored in medicinal chemistry as a precursor for designing ligands targeting neurological receptors or chelating agents for metal ions .
Properties
IUPAC Name |
2-[(1-benzylpiperidin-4-yl)methylamino]acetic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c18-15(19)11-16-10-13-6-8-17(9-7-13)12-14-4-2-1-3-5-14/h1-5,13,16H,6-12H2,(H,18,19) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKYJJYQSOEHHA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNCC(=O)O)CC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid typically involves the following steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.
Introduction of the Benzyl Group: The benzyl group is introduced via benzylation reactions, often using benzyl halides and suitable bases.
Attachment of the Amino-Acetic Acid Moiety:
Industrial Production Methods
Industrial production of [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and automated systems to control reaction parameters .
Chemical Reactions Analysis
Types of Reactions
[(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a suitable base.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
Chemical Properties and Structure
The molecular formula of [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid is with a molecular weight of 262.35 g/mol. The compound features a piperidine ring, which is known for its ability to interact with various biological targets. Its structure allows for interactions with receptors and enzymes, potentially modulating their activities.
Synthesis and Preparation
The synthesis of this compound typically involves:
- Formation of the Piperidine Ring : Synthesized through cyclization reactions.
- Benzyl Group Introduction : Achieved via benzylation reactions using benzyl halides.
- Attachment of the Amino-Acetic Acid Moiety : Involves coupling reactions to form the final product.
Chemistry
- Building Block in Organic Synthesis : It serves as a precursor in the synthesis of complex organic molecules, particularly in drug design and development.
Biology
- Biological Activity Investigation : The compound is studied for its potential antimicrobial and antiviral properties. Preliminary research indicates that it may inhibit bacterial growth and viral replication.
Medicine
- Therapeutic Applications : Explored for potential use in developing new drugs targeting various diseases, including neurodegenerative disorders like Alzheimer’s disease. Piperidine derivatives have shown promise in inhibiting cholinesterase enzymes, which are crucial in Alzheimer's treatment .
Industry
- Pharmaceutical Production : Utilized in the manufacturing of pharmaceuticals and fine chemicals due to its versatile chemical properties.
Antimicrobial Properties
Research indicates that [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid exhibits significant antimicrobial activity. A study measuring Minimum Inhibitory Concentration (MIC) values against various bacterial strains yielded the following results:
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Bacillus subtilis | 75 |
| Escherichia coli | <125 |
| Pseudomonas aeruginosa | 150 |
These findings suggest its potential as an antimicrobial agent, particularly against Gram-positive bacteria.
Antiviral Properties
In addition to antibacterial effects, the compound has shown promise in antiviral applications. Studies on piperidine derivatives indicate that modifications can enhance antiviral activity against strains such as influenza viruses.
Case Study 1: Antimicrobial Efficacy
A recent investigation into the antimicrobial properties confirmed that [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid effectively inhibited growth in Bacillus subtilis and Escherichia coli, suggesting a broad spectrum of activity.
Case Study 2: Antiviral Potential
In vitro studies assessed the antiviral potential of piperidine derivatives similar to this compound. Modifications in the piperidine structure were found to enhance antiviral activity, warranting further exploration of this compound's efficacy against viral infections.
Mechanism of Action
The mechanism of action of [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity . The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a broader class of N-substituted piperidinyl amino-acetic acid derivatives. Below is a detailed comparison with structurally analogous compounds:
Table 1: Structural and Physicochemical Comparison
| Compound Name (CAS) | Substituents on Piperidine | Amino Group Substituent | Molecular Weight (g/mol) | XLogP3 | Key Functional Groups |
|---|---|---|---|---|---|
| [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid (336191-70-9) | 4-Benzyl | Methyl | 262.35 | 0.7 | -NH-, -COOH |
| [(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-acetic acid (1353982-70-3) | 2-Benzyl | Ethyl | 290.40 | 0.4 | -NH-, -COOH |
| [(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid (Discontinued, CymitQuimica) | 4-Benzyl | Cyclopropyl | 288.38 | 1.2 | -NH-, -COOH |
| [(1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid (1353986-06-7) | 3-Benzyl | Isopropyl | 304.40 | 0.7 | -NH-, -COOH |
| [Methyl-(1-methyl-piperidin-4-yl)-amino]-acetic acid (876710-43-9) | 4-Methyl | Methyl | 186.25 | -0.5 | -NH-, -COOH |
Key Findings :
Substituent Position and Lipophilicity: 4-Benzyl derivatives (e.g., 336191-70-9) exhibit higher lipophilicity (XLogP3: 0.7) compared to 2-Benzyl analogs (XLogP3: 0.4), likely due to reduced steric hindrance and enhanced aromatic interactions .
For example, the isopropyl variant (1353986-06-7) shows a molecular weight of 304.40, which may influence pharmacokinetics . Methyl substituents (e.g., 876710-43-9) reduce molecular weight (186.25 g/mol) and lipophilicity (XLogP3: -0.5), favoring aqueous solubility .
Functional Group Interactions: All compounds retain the acetic acid moiety (-COOH), enabling metal chelation or salt-bridge formation in biological systems.
Synthetic Accessibility :
- Derivatives with 4-position substitutions (e.g., 336191-70-9) are more commonly reported, likely due to synthetic ease in functionalizing the piperidine ring’s equatorial position .
Biological Activity
[(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid is a compound of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and antiviral properties. This article provides a comprehensive overview of the biological activity associated with this compound, supported by research findings, data tables, and case studies.
Chemical Structure and Properties
The compound features a piperidine ring, which is known for its ability to interact with various biological targets. The structural formula can be represented as follows:
This structure is significant as it allows for interactions with receptors and enzymes, potentially modulating their activities.
The mechanism of action of [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid involves its binding to specific molecular targets. This interaction can influence various signaling pathways, leading to biological effects such as:
- Antimicrobial Activity : The compound has been investigated for its ability to inhibit bacterial growth.
- Antiviral Activity : Preliminary studies suggest potential efficacy against viral pathogens.
Antimicrobial Properties
Research indicates that [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid exhibits significant antimicrobial activity. A study conducted on various bacterial strains revealed the following Minimum Inhibitory Concentration (MIC) values:
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Bacillus subtilis | 75 |
| Escherichia coli | <125 |
| Pseudomonas aeruginosa | 150 |
These results highlight the compound's potential as an antimicrobial agent, particularly against Gram-positive bacteria .
Antiviral Properties
In addition to its antibacterial effects, the compound has shown promise in antiviral applications. A study exploring piperidine derivatives indicated that similar compounds could inhibit the replication of influenza viruses. While specific data on [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid is limited, its structural analogs have demonstrated low micromolar activity against viral strains .
Case Study 1: Antimicrobial Efficacy
A recent investigation into the antimicrobial properties of [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid involved testing against multiple bacterial strains. The findings confirmed that the compound effectively inhibited growth, particularly in Bacillus subtilis and Escherichia coli, suggesting a broad spectrum of antimicrobial activity.
Case Study 2: Antiviral Potential
In vitro studies have assessed the antiviral potential of piperidine derivatives similar to [(1-Benzyl-piperidin-4-ylmethyl)-amino]-acetic acid. These studies indicated that modifications in the piperidine structure could enhance antiviral activity, warranting further exploration of this compound's efficacy against viral infections .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
